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Introduction to Tylosin Tartrate
Tylosin is a macrolide antibiotic used exclusively in veterinary medicine.[1] It is produced by

fermentation of Streptomyces fradiae. The tartrate salt of tylosin is favored for its solubility in

water. Like other macrolides, tylosin's mechanism of action is bacteriostatic, achieved by

inhibiting bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome,

which disrupts the translocation step and halts the production of essential proteins, thereby

preventing bacterial growth and replication.[2][3][4]

Tylosin possesses a broad spectrum of activity against Gram-positive bacteria, including

Staphylococcus, Streptococcus, and Clostridium species.[5] It is also notably effective against

Mycoplasma species. Its use is prevalent in livestock and poultry to treat respiratory and

gastrointestinal infections.[1] Given the importance of antimicrobial stewardship, accurate and

standardized susceptibility testing is critical to guide appropriate clinical use and monitor for the

emergence of resistance.

This document provides detailed protocols for determining the in vitro susceptibility of bacterial

isolates to tylosin tartrate, adhering to the principles outlined by the Clinical and Laboratory

Standards Institute (CLSI) for veterinary applications.[6]
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Guiding Principles and Standardization
The methodologies described herein are based on the performance standards for antimicrobial

susceptibility testing for bacteria isolated from animals, primarily governed by the Clinical and

Laboratory Standards Institute (CLSI) documents VET01 and its supplemental tables VET01S.

[6][7] Adherence to these standards is paramount for generating reproducible and clinically

relevant data. Laboratories should always consult the most current versions of these

documents for the latest procedures, quality control ranges, and interpretive breakpoints.

Protocol 1: Broth Microdilution for MIC
Determination
The broth microdilution method is the reference standard for determining the Minimum

Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that

prevents the visible growth of a microorganism.

Materials and Reagents
Tylosin Tartrate analytical powder (potency must be known from Certificate of Analysis)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile distilled water or suitable solvent

Vortex mixer

Calibrated pipettes and sterile tips

Bacterial inoculum standardized to 0.5 McFarland turbidity

Quality Control (QC) strains (e.g., Staphylococcus aureus ATCC® 29213)

Incubator (35°C ± 2°C)

Preparation of Tylosin Tartrate Stock Solution
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Causality: A precise and accurate stock solution is the foundation of the entire assay. Errors in

this step will invalidate all subsequent MIC results. The potency of the antibiotic powder must

be accounted for to prepare a solution of known antimicrobial activity.

Determine Powder Weight: Use the following formula to calculate the amount of tylosin
tartrate powder needed to prepare a stock solution of a specific concentration (e.g., 1280

µg/mL).

Formula: Weight (mg) = [Volume (mL) × Desired Concentration (µg/mL)] / [Assay Potency

(µg/mg)]

Example: To make 10 mL of a 1280 µg/mL stock from a powder with a potency of 850

µg/mg: Weight (mg) = (10 mL × 1280 µg/mL) / 850 µg/mg = 15.06 mg

Dissolution: Accurately weigh the calculated amount of tylosin tartrate powder. Dissolve it

in a small volume of sterile distilled water in a sterile volumetric flask. Once dissolved, bring

the solution to the final volume with sterile distilled water.

Storage: Sterilize the stock solution by filtration through a 0.22 µm syringe filter. Aliquot into

sterile cryovials and store at -20°C or colder. Avoid repeated freeze-thaw cycles.

Parameter Value Notes

Stock Concentration 1280 µg/mL

Common starting

concentration for 2-fold serial

dilutions.

Solvent Sterile Distilled Water
Tylosin tartrate is water-

soluble.

Storage Temperature ≤ -20°C
Ensures stability of the

antimicrobial agent.

Experimental Workflow: Broth Microdilution
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Preparation Phase

Plate Setup

Incubation & Reading

Prepare Tylosin
Stock Solution (1280 µg/mL)

Prepare Bacterial Inoculum
(0.5 McFarland Standard)

Dilute Inoculum for Final
Concentration (5x10^5 CFU/mL)

Inoculate wells with
diluted bacterial suspension

Inoculation

Dispense CAMHB to
all wells of 96-well plate

Create 2-fold Serial Dilution
of Tylosin across wells

Include Growth Control (no drug)
& Sterility Control (no bacteria)

Incubate at 35°C
for 16-20 hours

Incubation

Read plate visually or with
a plate reader

Determine MIC:
Lowest concentration
with no visible growth

Click to download full resolution via product page

Caption: Workflow for MIC determination using the broth microdilution method.
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Step-by-Step Protocol
Prepare Inoculum: From a fresh (18-24 hour) culture, select 3-5 colonies and suspend them

in saline or broth. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2

x 10⁸ CFU/mL).

Dilute Inoculum: Within 15 minutes of standardization, dilute the 0.5 McFarland suspension

in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in

each well of the microtiter plate.

Prepare Plate: Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate.

Create Serial Dilutions:

Add 100 µL of the 1280 µg/mL tylosin stock solution to well 1.

Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then

transferring 50 µL from well 2 to well 3, and so on, down to the desired final concentration.

Discard 50 µL from the last well. This will leave 50 µL of varying drug concentrations in

each well.

Inoculate: Add 50 µL of the diluted bacterial inoculum to each well (except the sterility

control). This brings the final volume in each well to 100 µL and halves the drug

concentration, resulting in the final desired test range (e.g., 64 µg/mL down to 0.06 µg/mL).

Controls:

Growth Control: One well containing 100 µL of inoculated CAMHB with no drug.

Sterility Control: One well containing 100 µL of uninoculated CAMHB.

Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of tylosin that completely inhibits

visible growth of the organism, as detected by the unaided eye. The growth control well must

show distinct turbidity, and the sterility control must remain clear.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16368602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Disk Diffusion (Kirby-Bauer) Method
The disk diffusion method is a qualitative or semi-quantitative test where a paper disk

impregnated with a known concentration of an antibiotic is placed on an agar surface seeded

with the test organism. The antibiotic diffuses into the agar, and the diameter of the resulting

zone of growth inhibition is measured.

Materials and Reagents
Tylosin antimicrobial susceptibility test disks (30 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Sterile cotton swabs

Bacterial inoculum standardized to 0.5 McFarland turbidity

Quality Control (QC) strains (e.g., Staphylococcus aureus ATCC® 25923)

Forceps/Disk dispenser

Ruler or caliper for measurement

Incubator (35°C ± 2°C)

Experimental Workflow: Disk Diffusion
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Preparation Phase

Plate Inoculation & Disk Application

Incubation & Measurement

Prepare Bacterial Inoculum
(0.5 McFarland Standard)

Dip sterile swab into inoculum
and remove excess liquid

Streak swab over entire surface
of MHA plate in three directions

Inoculation

Allow plate to dry
for 3-5 minutes

Aseptically apply 30 µg
Tylosin disk to agar surface

Press disk gently to ensure
complete contact with agar

Invert plates and incubate at 35°C
for 16-18 hours

Incubation

Measure the diameter of the
zone of inhibition in mm

Interpret result (S/I/R)
based on CLSI breakpoints

Click to download full resolution via product page

Caption: Workflow for the Kirby-Bauer disk diffusion susceptibility test.
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Step-by-Step Protocol
Prepare Inoculum: As described in section 3.4.1.

Inoculate Plate: Within 15 minutes of standardization, dip a sterile cotton swab into the

adjusted inoculum. Rotate the swab several times against the inside of the tube above the

fluid level to remove excess liquid.

Streak Agar: Inoculate a dry MHA plate by streaking the swab evenly over the entire surface

in three different directions (rotating the plate approximately 60° each time) to ensure a

uniform lawn of growth.

Dry: Allow the plate to sit for 3-5 minutes (but no more than 15 minutes) to allow the

inoculum to dry.

Apply Disk: Aseptically place a 30 µg tylosin disk onto the inoculated agar surface. Press

down gently with sterile forceps to ensure complete contact with the agar.

Incubation: Invert the plates and place them in an incubator at 35°C ± 2°C within 15 minutes

of disk application. Incubate for 16-18 hours.

Measure Zones: After incubation, measure the diameter of the zone of complete growth

inhibition (including the disk diameter) to the nearest whole millimeter (mm) using a ruler or

caliper.

Quality Control (QC) - The Self-Validating System
Trustworthiness: QC is the most critical component for ensuring the validity of AST results. The

entire test run is considered invalid if the QC strain results fall outside the acceptable ranges.

This validates the performance of the media, reagents, inoculum, and incubation conditions.

QC must be performed with each new batch of media or disks and, for routine testing, on each

day that patient isolates are tested. The following strains and ranges are based on CLSI

standards.
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Test Method QC Strain Antimicrobial Agent
Acceptable QC

Range

Broth Microdilution
Staphylococcus

aureus ATCC® 29213
Tylosin 0.5 - 2 µg/mL[8]

Disk Diffusion
Staphylococcus

aureus ATCC® 25923
Tylosin (30 µg disk) 18 - 26 mm[1]

Data Interpretation and Reporting
The raw data from AST (an MIC value or a zone diameter) is meaningless without clinical

interpretation. This interpretation is based on clinical breakpoints established by regulatory

bodies like the CLSI.

Breakpoint: A specific MIC value or zone diameter that categorizes a microorganism as

Susceptible (S), Intermediate (I), or Resistant (R) to an antimicrobial agent.

Interpretation:

Susceptible (S): High likelihood of therapeutic success at the standard recommended

dosage.

Intermediate (I): Therapeutic success is uncertain. The infection may respond if the drug

concentrates at the site of infection or if a higher dose can be used.

Resistant (R): High likelihood of therapeutic failure.

Authoritative Grounding: Clinical breakpoints are host-species, pathogen, and infection-site

specific. It is mandatory to consult the most current version of the CLSI VET01S supplement for

the appropriate breakpoints to interpret tylosin susceptibility results for a given clinical scenario.

[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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